Cas no 104016-82-2 (1-Benzylpyrrolidin-3-yl Methanesulfonate)

• Product Name: 1-Benzylpyrrolidin-3-yl Methanesulfonate
• CAS No: 104016-82-2
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 1140443
• PubChem ID: 9899811
• Update Time: 2025-09-28

1-Benzylpyrrolidin-3-yl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-(phenylmethyl)-, methanesulfonate (ester)
• (1-benzylpyrrolidin-3-yl) methanesulfonate
• G33177
• N-benzyl-3-[(methylsulphonyl)oxy]pyrrolidine
• 1-benzyl-3-pyrrolidinyl methanesulfonate
• NZIDTDIDEPGKHB-UHFFFAOYSA-N
• 1-benzylpyrrolidin-3-ylmethanesulfonate
• N-benzyl-3-[(methyl-sulphonyl)oxy]pyrrolidine
• Methanesulfonic acid 1-benzylpyrrolidin-3yl ester
• AKOS034097853
• 1-benzyl-3-pyrrolidinol methanesulfonate
• 1-benzylpyrrolidin-3-yl methanesulphonate
• EN300-138977
• 104016-82-2
• SCHEMBL608204
• 1-benzylpyrrolidin-3-yl methanesulfonate
• Racemic methanesulfonic acid 1-benzyl-pyrrolidin-3-yl ester
• DB-180816
• (rac)-3-methanesulfonyloxy-1-(phenylmethyl)-pyrrolidine
• Z1695669746
• 1-Benzylpyrrolidin-3-yl Methanesulfonate

• Inchi： 1S/C12H17NO3S/c1-17(14,15)16-12-7-8-13(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： NZIDTDIDEPGKHB-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CCN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų